Methyl 5-(benzyloxy)-2-bromo-2',4'-difluorobiphenyl-4-carboxylate

• Molecular Formula: C21H15BrF2O3
• Molecular Weight: 433.2 g/mol
• IUPAC Name: methyl 5-bromo-4-(2,4-difluorophenyl)-2-phenylmethoxybenzoate
• InChI: InChI=1S/C21H15BrF2O3/c1-26-21(25)17-10-18(22)16(15-8-7-14(23)9-19(15)24)11-20(17)27-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key: IRZZOYNGSWCKAW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=C1)Br)C2=C(C=C(C=C2)F)F)OCC3=CC=CC=C3

Description

Methyl 5-(benzyloxy)-2-bromo-2',4'-difluorobiphenyl-4-carboxylate is a useful research compound. Its molecular formula is C21H15BrF2O3 and its molecular weight is 433.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dibromoisocyanuric acid (15.9 g) was added at room temperature to a DMF (150 mL) solution of methyl 3-(benzyloxy)-2′,4′-difluorobiphenyl-4-carboxylate (28.0 g), and the mixture was stirred overnight at the same temperature as above. Water was added to the reaction mixture at room temperature, followed by extraction with ethyl acetate. The obtained organic layer was washed with water and saturated saline in this order and dried over anhydrous magnesium sulfate, and then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain the title compound (34.0 g).